Cas no 67594-77-8 (4H-Indeno[5,6-b]furan-4-one,4a,5,6,7,7a,8-hexahydro-7,7a-dimethyl-, (4aR,7R,7aS)- (9CI))

4H-Indeno[5,6-b]furan-4-one,4a,5,6,7,7a,8-hexahydro-7,7a-dimethyl-, (4aR,7R,7aS)- (9CI) structure
67594-77-8 structure
Product Name:4H-Indeno[5,6-b]furan-4-one,4a,5,6,7,7a,8-hexahydro-7,7a-dimethyl-, (4aR,7R,7aS)- (9CI)
CAS No:67594-77-8
MF:C13H16O2
MW:204.264944076538
CID:528425
Update Time:2024-03-01

4H-Indeno[5,6-b]furan-4-one,4a,5,6,7,7a,8-hexahydro-7,7a-dimethyl-, (4aR,7R,7aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4H-Indeno[5,6-b]furan-4-one,4a,5,6,7,7a,8-hexahydro-7,7a-dimethyl-, (4aR,7R,7aS)- (9CI)
    • 4H-Indeno[5,6-b]furan-4-one,4a,5,6,7,7a,8-hexahydro-7,7a-dimethyl-, [4aR-(4aa,7a,7aa)]-
    • Norpinguisone
    • 4H-Indeno[5,6-b]furan-4-one, 4a,5,6,7,7a,8-hexahydro-7,7a-dimethyl-, (4aR,7R,7aS)-
    • Inchi: 1S/C13H16O2/c1-8-3-4-10-12(14)9-5-6-15-11(9)7-13(8,10)2/h5-6,8,10H,3-4,7H2,1-2H3/t8-,10+,13+/m1/s1
    • InChI Key: SVKFQPIEJUCJEM-DVYJOKAKSA-N
    • SMILES: O1C=CC2C(=O)[C@@]3([H])[C@@](C)(CC1=2)[C@H](C)CC3

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • XLogP3: 2.692

4H-Indeno[5,6-b]furan-4-one,4a,5,6,7,7a,8-hexahydro-7,7a-dimethyl-, (4aR,7R,7aS)- (9CI) Related Literature

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